Cas no 1806624-12-3 (3-(Difluoromethyl)-4-iodophenylhydrazine)

• Product Name: 3-(Difluoromethyl)-4-iodophenylhydrazine
• CAS No: 1806624-12-3
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4934576
• Update Time: 2025-10-29

3-(Difluoromethyl)-4-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodophenylhydrazine

• Inchi： 1S/C7H7F2IN2/c8-7(9)5-3-4(12-11)1-2-6(5)10/h1-3,7,12H,11H2
• InChI Key： GMIRQJSTNYGAEI-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(F)F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.4
• Topological Polar Surface Area: 38

Additional information on 3-(Difluoromethyl)-4-iodophenylhydrazine

3-(Difluoromethyl)-4-iodophenylhydrazine: A Comprehensive Overview

3-(Difluoromethyl)-4-iodophenylhydrazine, identified by the CAS number 1806624-12-3, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenylhydrazine backbone substituted with a difluoromethyl group at the 3-position and an iodine atom at the 4-position. These substituents confer distinctive chemical properties, making it a valuable compound in various applications.

The synthesis of 3-(Difluoromethyl)-4-iodophenylhydrazine typically involves multi-step processes, often utilizing advanced synthetic methodologies such as nucleophilic aromatic substitution or coupling reactions. Recent studies have highlighted the efficiency of using palladium-catalyzed cross-coupling reactions for constructing the iodinated aromatic ring, which is a critical step in the synthesis of this compound. The incorporation of difluoromethyl groups has also been optimized through innovative fluorination techniques, ensuring high yields and purity.

In terms of applications, 3-(Difluoromethyl)-4-iodophenylhydrazine has shown promise in drug discovery, particularly in the development of bioactive molecules with potential therapeutic effects. Its structure allows for versatile reactivity, enabling it to participate in various chemical transformations such as cyclization reactions, which are essential for creating complex molecular frameworks. Recent research has demonstrated its utility in synthesizing heterocyclic compounds that exhibit anti-inflammatory and anticancer activities.

The chemical stability and reactivity of 3-(Difluoromethyl)-4-iodophenylhydrazine have been extensively studied under different conditions. It has been found to be stable under mild conditions but exhibits reactivity under specific catalytic environments, making it suitable for controlled chemical transformations. The presence of iodine at the 4-position enhances its electrophilic aromatic substitution reactivity, while the difluoromethyl group introduces steric and electronic effects that can be exploited in designing novel chemical reactions.

From an environmental perspective, the ecological impact of 3-(Difluoromethyl)-4-iodophenylhydrazine has been a subject of recent investigations. Studies suggest that its degradation pathways under aerobic and anaerobic conditions are influenced by its substituents, particularly the iodine atom, which may facilitate biodegradation processes. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, 3-(Difluoromethyl)-4-iodophenylhydrazine, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span across drug discovery, material synthesis, and catalytic processes, underscoring its importance in advancing modern chemistry. As ongoing studies unravel more about its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations.